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Compound of Interest

Compound Name: Allyl methyl disulfide

CAS No.: 2179-58-0

Cat. No.: B1223162

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of allyl
methyl disulfide, a significant organosulfur compound found in garlic and possessing various

biological activities. The information is presented to support research, scientific analysis, and

drug development endeavors.

Core Physical Properties
Allyl methyl disulfide is a colorless liquid and is recognized as one of the primary bioactive

components in fresh garlic paste.[1][2] Its physical characteristics are crucial for understanding

its behavior in various experimental and biological systems.

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of allyl methyl
disulfide compiled from various sources.
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Physical Property Value Conditions Source(s)

Boiling Point 30.00 - 33.00 °C @ 20.00 mm Hg [1][3]

83.00 - 84.00 °C @ 170.00 mm Hg

141.4 °C @ 760 mm Hg

Solubility Slightly soluble In water [1]

Soluble In alcohol

477.1 mg/L

(estimated)
In water @ 25 °C

Experimental Protocols
While specific experimental records for the determination of the above-listed values for allyl
methyl disulfide are not readily available in the provided search results, the following are

detailed, generalized methodologies for determining the boiling point and solubility of a liquid

compound such as allyl methyl disulfide.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for small sample volumes.[4]

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner)

Mineral oil
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Procedure:

A small volume of allyl methyl disulfide is placed into the small test tube.

The capillary tube is inserted into the test tube with the open end down.

The test tube is attached to the thermometer.

The thermometer and attached tube are placed in the Thiele tube containing mineral oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.

The heating is stopped, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[4]

Solubility Determination (Shake-Flask Method)
This is a common method for determining the solubility of a substance in a specific solvent.[5]

Apparatus:

Conical flasks with stoppers

Shaking incubator or orbital shaker

Analytical balance

Centrifuge

Analytical instrumentation for quantification (e.g., GC-MS)

Procedure:
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An excess amount of allyl methyl disulfide is added to a known volume of the solvent (e.g.,

water, ethanol) in a conical flask.

The flask is securely stoppered and placed in a shaking incubator set to a constant

temperature (e.g., 25 °C).

The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After shaking, the suspension is allowed to stand to let the undissolved solute settle.

A sample of the supernatant is carefully withdrawn and centrifuged to remove any remaining

undissolved droplets.

The concentration of allyl methyl disulfide in the clear supernatant is then determined

using a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-

MS).

Visualized Pathways and Workflows
Metabolic Pathway of Allyl Methyl Disulfide
Allyl methyl disulfide undergoes a series of metabolic transformations in the body. The

process begins with its reduction, followed by methylation and oxidation to form its key

metabolites.[2][6]

Metabolic Pathway of Allyl Methyl Disulfide
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Metabolic Pathway of Allyl Methyl Disulfide.

Inhibition of NF-κB Signaling Pathway
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Allyl methyl disulfide has been shown to inhibit the secretion of pro-inflammatory cytokines,

such as IL-8, by suppressing the NF-κB signaling pathway.[1]

Inhibition of NF-κB Signaling Pathway by AMDS
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AMDS Inhibition of the NF-κB Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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